Cas no 2228467-41-0 (5-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,2-oxazol-4-amine)

• Product Name: 5-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,2-oxazol-4-amine
• CAS No: 2228467-41-0
• MF: C₉H₁₂N₄OS
• MW: 224.282779693604
• CID: 6541411
• PubChem ID: 165669127
• Update Time: 2025-07-19

5-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,2-oxazol-4-amine
• EN300-1726514
• 5-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1,2-oxazol-4-amine
• 2228467-41-0

• Inchi： 1S/C9H12N4OS/c1-13(2)5-6-3-11-9(15-6)8-7(10)4-12-14-8/h3-4H,5,10H2,1-2H3
• InChI Key： FGCPNCCERGYEGT-UHFFFAOYSA-N
• SMILES： S1C(C2=C(C=NO2)N)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 224.07318219g/mol
• Monoisotopic Mass: 224.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96.4Ų

Additional information on 5-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,2-oxazol-4-amine

Comprehensive Overview of 5-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,2-oxazol-4-amine (CAS No. 2228467-41-0)

The compound 5-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,2-oxazol-4-amine (CAS No. 2228467-41-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This molecule combines a thiazole ring with an oxazole moiety, both of which are critical scaffolds in medicinal chemistry. The presence of a dimethylamino group further enhances its versatility, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 5-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,2-oxazol-4-amine has surged, driven by the need for innovative therapeutics targeting diseases such as cancer, infectious diseases, and neurological disorders. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, given the structural similarity to other bioactive molecules. The compound's CAS No. 2228467-41-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

The synthesis of 5-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,2-oxazol-4-amine involves multi-step organic reactions, often starting from readily available precursors such as thiazole derivatives and oxazole intermediates. The incorporation of the dimethylamino group is typically achieved through reductive amination or nucleophilic substitution, depending on the synthetic route. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation, which are critical for its application in high-stakes research.

One of the most frequently asked questions in online forums and academic discussions revolves around the biological activity of 5-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,2-oxazol-4-amine. Preliminary studies suggest that it may exhibit antimicrobial or anti-inflammatory properties, though comprehensive pharmacological profiling is still underway. Its mechanism of action is hypothesized to involve interaction with cellular signal transduction pathways, a hot topic in contemporary drug discovery. This aligns with the growing trend of targeting small molecule inhibitors for personalized medicine.

From a commercial perspective, CAS No. 2228467-41-0 is listed in several chemical databases as a research-grade compound, indicating its use primarily in laboratory settings. Suppliers often highlight its high purity and stability, which are essential for reproducible experimental results. The compound's molecular weight and solubility parameters are also frequently searched, as these properties dictate its suitability for various assays and formulations.

Environmental and safety considerations are another area of interest for users researching 5-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,2-oxazol-4-amine. While it is not classified as hazardous under current regulations, proper handling protocols are recommended to minimize risks. This aligns with the broader industry shift toward green chemistry and sustainable practices, which are increasingly prioritized by both researchers and regulatory bodies.

In summary, 5-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1,2-oxazol-4-amine (CAS No. 2228467-41-0) represents a promising candidate for further exploration in drug development and biochemical research. Its unique structure, combined with emerging data on its potential applications, positions it as a molecule of significant scientific and commercial value. As research progresses, it is likely to become a focal point in discussions about next-generation therapeutics and precision medicine.